6-chloro-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-1H-benzimidazole

• IUPAC Name: 2-[(6-chloro-1H-benzimidazol-2-yl)sulfanyl]-1-morpholin-4-ylethanone
• InChI: InChI=1S/C13H14ClN3O2S/c14-9-1-2-10-11(7-9)16-13(15-10)20-8-12(18)17-3-5-19-6-4-17/h1-2,7H,3-6,8H2,(H,15,16)
• InChI Key: AVTGUNMDSUGZMJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CSC2=NC3=C(N2)C=C(C=C3)Cl
• Molecular Formula: C13H14ClN3O2S
• Molecular Weight: 311.79 g/mol

Description

Synthesis Analysis

The synthesis of benzimidazoles containing a morpholine skeleton, like 6-chloro-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-1H-benzimidazole, typically involves the cyclization of o-phenylenediamine with acids or acid derivatives. A common method includes the use of sodium hydrosulfite in a nitro reductive cyclization reaction, where various aldehydes are also involved to introduce different substituents at the benzimidazole core (Özil, Baltaş, & Parlak, 2018).

Molecular Structure Analysis

In benzimidazole compounds, the molecular structure is crucial for their biological activity. Typically, the benzimidazole ring system is almost planar, with morpholine rings exhibiting a chair conformation. Intermolecular interactions, such as hydrogen bonding and π–π stacking, are significant in defining their crystalline structures and functional properties (Güven et al., 2013).

Chemical Reactions and Properties

Benzimidazole derivatives undergo various chemical reactions, leading to diverse biological activities. The functional groups attached to the benzimidazole core, like chlorine or morpholine, play crucial roles in these reactions, influencing the compound's properties and activities. The synthesis process often involves reactions such as oximation, substitution, and etherification (Qu et al., 2015).

Physical Properties Analysis

Physical properties like solubility, melting point, and crystal structure of benzimidazole derivatives are influenced by their molecular structure. Factors such as the presence of the morpholine ring and substituents like chlorine affect these properties significantly. The planarity of the benzimidazole ring and the conformation of the attached rings impact the compound's physical characteristics and its interaction with biological systems (Yoon et al., 2011).

Chemical Properties Analysis

The chemical properties of benzimidazole derivatives are determined by their functional groups and molecular framework. The presence of electronegative elements like chlorine influences the electron distribution within the molecule, affecting its reactivity and interaction with other molecules. Benzimidazole compounds exhibit various chemical behaviors such as redox reactions, coordination with metals, and formation of complexes due to their versatile structure and functional groups (Rathore et al., 2017).

Mechanism of Action

Target of Action

Benzimidazole derivatives are known to interact with a wide range of biological targets due to their structural similarity to naturally occurring nucleotides .

Mode of Action

Benzimidazole derivatives are known to interact with biopolymers of the living system . This interaction can lead to various biological activities, including anticancer, hormone antagonist, antiviral, anti-HIV, anthelmintic, antiprotozoal, antimycobacterial, antihypertensive, anti-inflammatory, analgesic, anxiolytic, antiallergic, coagulant, anticoagulant, antioxidant, and antidiabetic activities .

Biochemical Pathways

Benzimidazole derivatives are known to influence a wide range of biochemical pathways due to their diverse biological activities .

Result of Action

Benzimidazole derivatives are known to have a wide range of biological activities, suggesting that they can have diverse molecular and cellular effects .